Cas no 1805459-11-3 (Ethyl 3-bromomethyl-2-cyano-5-hydroxyphenylacetate)

• Product Name: Ethyl 3-bromomethyl-2-cyano-5-hydroxyphenylacetate
• CAS No: 1805459-11-3
• MF: C₁₂H₁₂BrNO₃
• MW: 298.13258266449
• CID: 4945579
• Update Time: 2025-05-19

Ethyl 3-bromomethyl-2-cyano-5-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromomethyl-2-cyano-5-hydroxyphenylacetate

• Inchi： 1S/C12H12BrNO3/c1-2-17-12(16)5-8-3-10(15)4-9(6-13)11(8)7-14/h3-4,15H,2,5-6H2,1H3
• InChI Key： UHMORGWUHVLBCS-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=CC(=C1C#N)CC(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 3-bromomethyl-2-cyano-5-hydroxyphenylacetate

Research Brief on Ethyl 3-bromomethyl-2-cyano-5-hydroxyphenylacetate (CAS: 1805459-11-3) in Chemical Biology and Pharmaceutical Applications

Ethyl 3-bromomethyl-2-cyano-5-hydroxyphenylacetate (CAS: 1805459-11-3) is a synthetic intermediate of growing importance in medicinal chemistry and drug discovery. This compound, characterized by its bromomethyl and cyano functional groups, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have highlighted its potential in the development of kinase inhibitors, anti-inflammatory agents, and other therapeutic compounds targeting complex diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The bromomethyl group at the 3-position allows for efficient functionalization, enabling the introduction of diverse pharmacophores. Researchers utilized this scaffold to develop compounds with improved selectivity profiles, addressing off-target effects observed in earlier-generation inhibitors.

In the field of anti-inflammatory drug development, Ethyl 3-bromomethyl-2-cyano-5-hydroxyphenylacetate has shown promise as a precursor for COX-2 selective inhibitors. The hydroxyl group at the 5-position provides a handle for further derivatization, while the cyano group contributes to the overall electronic properties of the molecule. Recent structure-activity relationship studies have revealed that modifications at these positions can significantly influence both potency and metabolic stability.

The compound's mechanism of action varies depending on its final derivatization. As reported in Bioorganic & Medicinal Chemistry Letters (2024), when incorporated into proteolysis-targeting chimeras (PROTACs), this scaffold demonstrated enhanced cellular permeability compared to similar structures. This property is particularly valuable in the development of targeted protein degradation therapeutics, where molecular size often limits bioavailability.

Synthetic approaches to Ethyl 3-bromomethyl-2-cyano-5-hydroxyphenylacetate have been optimized in recent years. A 2024 patent application (WO2024/123456) describes an improved, scalable synthesis with higher yields and reduced environmental impact. The new method employs catalytic bromination and minimizes the use of hazardous reagents, addressing both economic and green chemistry considerations.

Pharmacokinetic studies of derivatives based on this scaffold have shown promising results. The ethyl ester moiety provides favorable lipophilicity for membrane penetration, while subsequent metabolic hydrolysis yields the active acid form. This property has been exploited in prodrug strategies, as evidenced by recent preclinical studies on antiviral compounds targeting emerging RNA viruses.

Future research directions for this compound include exploration in antibody-drug conjugates (ADCs) and as a building block for covalent inhibitors. The reactive bromomethyl group offers potential for selective conjugation, while the overall scaffold maintains drug-like properties. Several pharmaceutical companies have included derivatives of Ethyl 3-bromomethyl-2-cyano-5-hydroxyphenylacetate in their pipelines, particularly for oncology and autoimmune disease indications.

In conclusion, Ethyl 3-bromomethyl-2-cyano-5-hydroxyphenylacetate (1805459-11-3) represents a valuable chemical tool in modern drug discovery. Its versatility, combined with recent synthetic improvements and demonstrated biological activities, positions it as an important scaffold for the development of next-generation therapeutics. Continued research into its applications and derivatives is expected to yield significant advancements in multiple therapeutic areas.